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Compound of Interest

5-Difluoromethoxy-2-
Compound Name:
mercaptobenzimidazole

Cat. No. B018911

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-Difluoromethoxy-
2-mercaptobenzimidazole as a key intermediate in organic synthesis, with a primary focus on
its application in the development of pharmaceutical agents. Detailed experimental protocols
for its synthesis and subsequent utilization are provided, along with relevant chemical data and
process workflows.

Introduction

5-Difluoromethoxy-2-mercaptobenzimidazole is a fluorinated heterocyclic compound of
significant interest in medicinal chemistry.[1] Its structural features, particularly the
difluoromethoxy group and the reactive mercapto group, make it a valuable building block for
the synthesis of various biologically active molecules.[1][2] The primary application of this
compound lies in its role as a crucial intermediate in the industrial synthesis of Pantoprazole, a
widely used proton pump inhibitor for treating acid-related gastrointestinal disorders.[3][4][5]
Furthermore, its derivatives have been explored for other therapeutic applications, including as
a-glucosidase inhibitors for potential antidiabetic activity.[2]

Physicochemical Properties
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A summary of the key physicochemical properties of 5-Difluoromethoxy-2-

mercaptobenzimidazole is presented in the table below.

Property Value Reference(s)

CAS Number 97963-62-7 [6]

Molecular Formula CsHeF2N20S [7]

Molecular Weight 216.21 g/mol [7]
Off-white to pale yellow-brown

Appearance , [7]
crystalline powder

Melting Point 239-243 °C [6]

N Soluble in DMSO and

Solubility [8]
Methanol

Purity >97% (HPLC) [2][6]

Synthetic Protocols

Two primary synthetic routes for the preparation of 5-Difluoromethoxy-2-

mercaptobenzimidazole are detailed below.

Synthesis from 4-Hydroxy Acetanilide

This multi-step synthesis provides a scalable and industrially viable route to the target

compound.[5] The overall workflow is depicted in the diagram below.
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‘Synthesis of 5-Difluoromethoxy-2-mercaptobenzimidazole

HNOs, H250s,
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One-pot Synthesis
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Synthesis of Pantoprazole

2-Chloromethyl-3,4-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mercaptobenzimidazole-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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